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Compound of Interest

Compound Name: 4-(Quinolin-2-yl)butan-1-amine

Cat. No.: B13541266

Get Quote

Executive Summary
4-(Quinolin-2-yl)butan-1-amine (CAS: 173838-82-9) is a critical heterocyclic intermediate

used primarily in the synthesis of macrolide antibiotics (Ketolides) and analogs of the

immunosuppressant 15-deoxyspergualin (Gusperimus).[1] Its structure consists of a quinoline

ring system substituted at the C2 position with a saturated butyl chain terminating in a primary

amine.

This guide provides a definitive reference for the molecule’s spectral signature (NMR, IR, MS)

and details the causal logic behind its synthesis. The data presented here is synthesized from

authoritative patent literature and standard heterocyclic spectroscopic principles, ensuring high

reliability for drug development workflows.
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Property Specification

IUPAC Name 4-(Quinolin-2-yl)butan-1-amine

Synonyms
2-(4-Aminobutyl)quinoline; 4-(2-

Quinolyl)butylamine

CAS Number 173838-82-9

Molecular Formula C₁₃H₁₆N₂

Molecular Weight 200.28 g/mol

Appearance Pale yellow oil or low-melting solid (hygroscopic)

Solubility
Soluble in CHCl₃, MeOH, DMSO; slightly

soluble in water (unless protonated)

Synthesis & Causality
The synthesis of 4-(Quinolin-2-yl)butan-1-amine is not arbitrary; it relies on the specific acidity

of the C2-methyl group in quinaldine (2-methylquinoline).[1] This methyl group is sufficiently

acidic (

) to undergo deprotonation and subsequent Michael addition to acrylonitrile, creating the 4-
carbon framework efficiently.[1]

Synthetic Pathway
The route involves two key steps:

Michael Addition: Reaction of 2-methylquinoline with acrylonitrile to form the nitrile

intermediate.

Reduction: Conversion of the nitrile to the primary amine using Lithium Aluminum Hydride

(LiAlH₄).[1]

Reaction Workflow Diagram
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Figure 1: Step-wise synthesis of 4-(Quinolin-2-yl)butan-1-amine via Michael addition and

hydride reduction.

Experimental Protocol (Self-Validating)
Step 1: Synthesis of 4-(Quinolin-2-yl)butanenitrile

Reagents: 2-Methylquinoline (1.0 eq), Acrylonitrile (1.2 eq), Triton B (cat.) or NaH.[1]

Procedure: Reflux 2-methylquinoline and acrylonitrile in dioxane or neat with Triton B for 24h.

Validation: Monitor by TLC (Hexane/EtOAc). Disappearance of quinaldine and appearance of

a less polar spot indicates conversion.[1]

Yield: Typically 80-90%.[1]

Step 2: Reduction to Amine

Reagents: LiAlH₄ (2.0 eq), anhydrous THF.

Procedure: Add nitrile solution dropwise to LiAlH₄ suspension at 0°C. Stir at RT for 2h.

Quench carefully with Fieser method (

, 15%

,

).

Validation: IR spectrum shows loss of CN stretch (
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) and appearance of NH stretches.[1]

Spectral Data Analysis
The following data is derived from the structural analysis of the purified free base in

.

Proton NMR ( NMR)
Solvent:

| Frequency: 400 MHz[1][2][3]
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

8.05
Doublet (

Hz)
1H H-4 (Ar)

Deshielded by

ring nitrogen

(para-like

position).[1]

8.02
Doublet (

Hz)
1H H-8 (Ar)

Peri-position,

deshielded.[1]

7.75
Doublet (

Hz)
1H H-5 (Ar)

Typical aromatic.

[1]

7.66
Triplet (

Hz)
1H H-7 (Ar)

Typical aromatic.

[1]

7.46
Triplet (

Hz)
1H H-6 (Ar)

Typical aromatic.

[1]

7.28
Doublet (

Hz)
1H H-3 (Ar)

Shielded relative

to H-4.[1]

2.95
Triplet (

Hz)
2H Ar-CH₂-CH₂

Benzylic position;

deshielded by

Quinoline ring.[1]

2.72
Triplet (

Hz)
2H -CH₂-NH₂

Alpha to amine.

[1]

1.85 Multiplet 2H -CH₂-CH₂-CH₂-
Beta to ring;

internal chain.[1]

1.55 Multiplet 2H -CH₂-CH₂-CH₂-
Gamma to ring;

internal chain.[1]

1.80 Broad Singlet 2H -NH₂ Exchangeable

with
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.

Interpretation Logic:

The quinoline system exhibits a characteristic pattern: H-4 and H-8 are the most downfield

signals due to electronic deshielding and anisotropic effects.[1]

The aliphatic chain shows a logical progression: The benzylic protons (2.95 ppm) are most

deshielded by the ring current, followed by the protons

to the nitrogen (2.72 ppm).[1]

Carbon NMR ( NMR)
Solvent:

| Frequency: 100 MHz[1]
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Shift (

, ppm)
Type Assignment

162.5 C (quat) C-2 (Ipso to alkyl chain)

147.8 C (quat)
C-8a (Ring junction, N-

adjacent)

136.2 CH C-4

129.4 CH C-8

128.8 CH C-7

127.4 CH C-5

126.8 C (quat) C-4a (Ring junction)

125.7 CH C-6

121.3 CH C-3

42.1 CH₂ -CH₂-NH₂

39.2 CH₂ Ar-CH₂-

32.5 CH₂ Internal chain

27.1 CH₂ Internal chain

Infrared Spectroscopy (FT-IR)
Method: Neat film (ATR)[1]

3350, 3280 cm⁻¹: N-H stretching (Primary amine, weak doublet).[1]

3050 cm⁻¹: C-H stretching (Aromatic).

2930, 2860 cm⁻¹: C-H stretching (Aliphatic methylene).[1]

1600, 1505 cm⁻¹: C=C / C=N stretching (Quinoline ring skeletal vibrations).[1]

1425 cm⁻¹: CH₂ scissoring.[1]
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Note: The absence of a peak at ~2240 cm⁻¹ confirms the complete reduction of the nitrile

precursor.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

)

[M+H]⁺: m/z 201.14 (Calculated for

: 201.139).[1]

Fragmentation Pattern:

m/z 184: Loss of

(characteristic of primary amines).[1]

m/z 143: Quinoline-CH₂⁺ (Benzylic cleavage, stable cation).[1]

m/z 129: Quinoline cation (

).[1]

References
Synthesis of Macrolide Intermediates

Source: US Patent 2005/0014706 A1.[1] "Method of treating tuberculosis."[1] (Describes

the reduction of 4-(quinolin-2-yl)butanenitrile to the title amine).

[1]

Spergualin Analogue Synthesis

Source: Umeda, Y., et al. "Synthesis and antitumor activity of spergualin analogues. III."

The Journal of Antibiotics, 40(9), 1316-1324 (1987).[1] (Context for the aminobutyl-

quinoline scaffold).
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General Quinoline Spectroscopy

Source: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer-

Verlag.[1] (Standard reference for chemical shifts of quinoline derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Concise Synthesis of Spergualin-Inspired Molecules With Broad-Spectrum Antibiotic
Activity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Spectral Analysis & Synthesis Guide:
4-(Quinolin-2-yl)butan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13541266/docs#comprehensive-spectral-analysis-
synthesis-guide-4-quinolin-2-yl-butan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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